5-[(3,4-Dichlorophenyl)amino]-5-oxopentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-[(3,4-Dichlorophenyl)amino]-5-oxopentanoic acid” is a chemical compound with potential biological activity. It is also known as 3-[[3,4-Dichlorophenyl)methyl]amino]propyl-phosphinic acid . The empirical formula of this compound is C15H24Cl2NO4P and it has a molecular weight of 384.24 .
Scientific Research Applications
Electrosynthesis and Derivatives Synthesis
Electrosynthesis of 5-amino-4-oxopentanoic acid hydrochloride was explored through electroreduction, showing the potential for high yields and purity in synthesizing amino acid derivatives, vital for research and industrial applications (Konarev, Lukyanets, & Negrimovskii, 2007). Similarly, synthetic pathways for 5-Amino-4-oxopentanoic acid hydrochloride from levulinic acid, highlighting methods to produce key biochemical precursors, were developed (Lin Yuan, 2006).
Molecular Docking and Structural Analysis
Investigations into the structural and electronic properties of 4-[(2,6-dichlorophenyl)amino] 2-methylidene 4-oxobutanoic acid and its analogs via spectroscopic methods and molecular docking studies reveal their potential biological activities and applications in drug discovery (Vanasundari et al., 2018).
Pharmacological Research
Compounds similar to 5-[(3,4-Dichlorophenyl)amino]-5-oxopentanoic acid, like homobaclofen, were synthesized and their pharmacological properties on GABA(B) receptors were examined, providing insights into the development of new therapeutic agents (Karla et al., 1999).
Mechanism of Action
Target of Action
Similar compounds such as diclofenac are known to inhibit cyclooxygenase (cox)-1 and -2 , which are enzymes responsible for producing prostaglandins (PGs). PGs contribute to inflammation and pain signaling .
Mode of Action
Based on the similarity to diclofenac, it can be inferred that the compound might interact with its targets (cox-1 and cox-2) by inhibiting their activity, thereby reducing the production of pgs .
Biochemical Pathways
By inhibiting cox-1 and cox-2, the compound could potentially affect the synthesis of pgs, which are involved in various physiological processes including inflammation and pain signaling .
Result of Action
Based on the potential inhibition of cox-1 and cox-2, the compound could potentially reduce inflammation and pain signaling by decreasing the production of pgs .
Properties
IUPAC Name |
5-(3,4-dichloroanilino)-5-oxopentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO3/c12-8-5-4-7(6-9(8)13)14-10(15)2-1-3-11(16)17/h4-6H,1-3H2,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBDMYGUEQMQTEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)CCCC(=O)O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
157101-38-7 |
Source
|
Record name | 3',4'-DICHLOROGLUTARANILIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.